1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-benzyl-4-ethyl-5-(furan-2-yl)pyrazol-3-amine
• InChI: InChI=1S/C16H17N3O/c1-2-13-15(14-9-6-10-20-14)18-19(16(13)17)11-12-7-4-3-5-8-12/h3-10H,2,11,17H2,1H3
• InChI Key: MMLLKZHXBYOOAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N(N=C1C2=CC=CO2)CC3=CC=CC=C3)N
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

1-benzyl-4-ethyl-3-(2-furyl)-1H-pyrazol-5-amine is a chemical compound that has been widely studied for its potential use in scientific research. It is a pyrazole derivative that has gained attention due to its unique properties and potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study on the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused thieno[2,3-b]pyridine, and pyrazolo[3,4-b]pyridine derivatives involved the preparation of these compounds through reactions involving different aromatic aldehydes, including Furfural. These compounds were evaluated for their antimicrobial properties, showcasing the utility of pyrazole derivatives in developing potential antimicrobial agents (Altalbawy, 2013).

Characterization and Biological Activities

Another study focused on the synthesis, characterization, X-ray crystal study, and the evaluation of the biological activities of pyrazole derivatives. These compounds were examined for their antitumor, antifungal, and antibacterial properties, providing insights into the pharmacophore sites responsible for these activities. The research highlights the potential of pyrazole derivatives in the development of new therapeutic agents (Titi et al., 2020).

Asymmetric Catalysis

A study on palladium-catalyzed asymmetric allylic amination using ferrocenyl pyrazole ligands demonstrated the steric control of η3-allyl configuration and site-selective nucleophilic attack. This research provides valuable information on the use of pyrazole derivatives in asymmetric synthesis, contributing to the field of stereoselective catalysis (Togni et al., 1996).

Novel Synthesis Methods

Research on the facile, novel, and efficient synthesis of new pyrazolo[3,4-b]pyridine products from condensation of pyrazole-5-amine derivatives and activated carbonyl groups showcased a useful method for preparing N-fused heterocycle products. This study contributes to the methodology in organic synthesis, offering an efficient route to synthesize pyrazolo[3,4-b]pyridine derivatives with potential applications in various fields (Ghaedi et al., 2015).